Cas no 1353964-13-2 (1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone)

• Product Name: 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone
• CAS No: 1353964-13-2
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 2160908
• Update Time: 2025-10-05

1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone
• 1-(2-(((2-Aminoethyl)(methyl)amino)methyl)pyrrolidin-1-yl)ethanone
• (S)-1-(2-(((2-Aminoethyl)(methyl)amino)methyl)pyrrolidin-1-yl)ethanone
• AM93357
• 1-(2-{[(2-aminoethyl)methylamino]methyl}pyrrolidin-1-yl)ethanone

• Inchi： 1S/C10H21N3O/c1-9(14)13-6-3-4-10(13)8-12(2)7-5-11/h10H,3-8,11H2,1-2H3
• InChI Key： IOFOORQUINDVGD-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC1CN(C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 49.6

Additional information on 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone

Comprehensive Overview of 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone (CAS No. 1353964-13-2)

1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone (CAS No. 1353964-13-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. The presence of both amino-ethyl and pyrrolidin-1-yl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS No. 1353964-13-2 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature and regulatory submissions. Its systematic name, 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone, highlights its functional groups and structural features, which are essential for understanding its reactivity and potential applications. Researchers often search for this compound using variations of its name, such as "1-(2-aminomethylpyrrolidin-1-yl)ethanone" or "N-methyl-N-(2-aminoethyl)aminomethyl pyrrolidine derivative," to locate relevant studies and suppliers.

One of the key reasons for the growing interest in 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone is its potential role in the development of novel therapeutics. Recent trends in pharmaceutical research emphasize the need for compounds that can serve as building blocks for targeted drug delivery systems and enzyme inhibitors. This compound's structure aligns well with these requirements, making it a subject of ongoing investigations. For instance, its pyrrolidine ring is a common motif in bioactive molecules, often associated with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, CAS No. 1353964-13-2 is also explored in material science. The compound's ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced materials with tailored properties. Researchers are particularly interested in its potential use in catalysis and polymer chemistry, where its unique structure could enhance reaction efficiencies or material performance.

The synthesis and characterization of 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone require specialized knowledge in organic chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm its purity and structural integrity. These analytical methods are crucial for ensuring that the compound meets the stringent quality standards required for research and industrial applications.

Market dynamics for CAS No. 1353964-13-2 reflect its niche but growing demand. Pharmaceutical companies and research institutions are the primary consumers, driving the need for reliable suppliers who can provide high-purity batches. The compound's price and availability are influenced by factors such as raw material costs, synthesis complexity, and regulatory requirements. As the demand for custom synthesis and high-value intermediates increases, the market for this compound is expected to expand further.

From an environmental and safety perspective, 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone is generally handled under standard laboratory conditions. Proper personal protective equipment (PPE) and ventilation are recommended to minimize exposure. While it is not classified as a hazardous material under most regulatory frameworks, users should always refer to the latest safety data sheets (SDS) for specific handling guidelines.

In conclusion, 1-(2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone (CAS No. 1353964-13-2) is a compound of significant scientific and industrial interest. Its unique structure and potential applications in pharmaceuticals and materials science make it a valuable subject for ongoing research. As the scientific community continues to explore its properties and uses, this compound is likely to play an increasingly important role in advancing technology and medicine.